Yttrium oxide
Overview
Description
Yttrium Oxide, also known as Yttria, is a chemical compound made up of yttrium and oxygen. Its chemical formula is Y2O3 . This inorganic compound is a white, crystalline solid and is one of the most common compounds of yttrium . It is an air-stable, white solid substance .
Synthesis Analysis
This compound nanoparticles can be synthesized using various methods such as sol-gel, emulsion, chemical methods, solid-state reactions, combustion, colloid reaction techniques, and hydrothermal processing . The synthetic methods of nanoparticles are recapitulated .Molecular Structure Analysis
This compound crystallizes in the cubic Ia-3 space group . The structure is three-dimensional. There are two inequivalent Y3+ sites. In the first Y3+ site, Y3+ is bonded to six equivalent O2- atoms to form a mixture of distorted edge and corner-sharing YO6 octahedra .Chemical Reactions Analysis
This compound is fairly unreactive. It does not readily react with most acids except for sulfuric acid . At high temperatures, it reacts with strong reducing agents to yield yttrium metal .Physical And Chemical Properties Analysis
This compound has a melting point of 2410°C and a boiling point of 4300°C . In addition, it exhibits a hardness of 8.5 on the Mohs scale, which is comparable to topaz . It has a high melting point, chemical stability, low coefficient of thermal expansion, high transparency for both visible (70%) and infrared (60%) light, low cut off energy of photons .Scientific Research Applications
1. Biomedical Applications
Yttrium oxide nanoparticles are notable for their use in the biomedical field. Their unique physiochemical properties make them suitable for biological imaging and photodynamic therapies. These nanoparticles exhibit antibacterial and antioxidant properties, making them potential candidates for cancer therapy, biosensors, and bioimaging applications (Rajakumar et al., 2021).
2. Material Recovery and Recycling
The recovery of this compound from waste materials, especially from titanium-aluminium based secondary sources, is an area of growing interest. This process typically involves steps like leaching, precipitation, and thermal decomposition, focusing on enhancing the efficiency of yttrium recovery while maintaining environmental sustainability (Stopić et al., 2018).
3. Optoelectronic and Microelectronic Applications
This compound plays a significant role in optoelectronics and microelectronics. Its nonlinear optical properties make it useful in devices like erbium-doped fiber lasers. Y₂O₃'s ability to integrate into high-strength structural components and its influence on laser performance are notable (Liu et al., 2021).
4. Use in High-Kappa Gate Dielectrics
This compound's application in high-kappa gate dielectrics for carbon-based electronics is groundbreaking. Its excellent wetting behavior on carbon frameworks allows for direct growth on surfaces of carbon nanotubes and graphene, improving device characteristics and efficiency (Wang et al., 2010).
5. Tunable Dielectric Properties
The dielectric properties of this compound films can be modified effectively, impacting their use in scientific and engineering applications. Adjustments in substrate temperature and bias voltage can manipulate these properties, making this compound films adaptable for various technological applications (Lei et al., 2021).
6. Improvement of Oxidation Resistance
The addition of yttrium to various alloys enhances their oxidation resistance. This is particularly evident in high-temperature applications where yttrium's presence contributes to the formation of stable oxide layers, improving material durability (Wu et al., 2003).
Mechanism of Action
Safety and Hazards
Future Directions
Yttrium Oxide continues to be a topic of extensive research due to its unique properties and potential future applications . For example, researchers are investigating its use in advanced ceramics, particularly in high-temperature applications . It is also being studied for potential uses in energy storage devices and fuel cells .
properties
IUPAC Name |
oxygen(2-);yttrium(3+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3O.2Y/q3*-2;2*+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUDFQVOCFDJEEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Y+3].[Y+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Y2O3, O3Y2 |
Source
|
| Record name | yttria | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Yttria | |
| Description | Chemical information link to Wikipedia. | |
| Record name | Yttrium(III) oxide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Yttrium(III)_oxide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5051573 |
Source
|
| Record name | Yttrium oxide (Y2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5051573 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.810 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Pellets or Large Crystals, White solid insoluble in water; [Sax] |
Source
|
| Record name | Yttrium oxide | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Yttrium oxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2050 | |
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CAS RN |
1314-36-9, 11130-29-3 |
Source
|
| Record name | Yttria | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001314369 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Yttrium oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0011130293 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Yttrium oxide | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Yttrium oxide (Y2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5051573 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Yttrium oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.244 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | Yttrium oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.849 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | YTTRIUM OXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X8071685XT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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